Samarium-147
Description
Samarium-147 (¹⁴⁷Sm) is a naturally occurring radioactive isotope of samarium, constituting approximately 15% of natural samarium . It decays via alpha emission to neodymium-143 (¹⁴³Nd) with a half-life of 1.06 × 10¹¹ years, as per the 2020 IUPAC-IUGS recommendation . This isotope is critical in geochronology, particularly in the samarium-neodymium (Sm-Nd) dating method, which reconstructs early solar system processes and planetary differentiation . Its stability over geological timescales and predictable decay kinetics make it indispensable in nuclear engineering and astrophysics .
Properties
CAS No. |
14392-33-7 |
|---|---|
Molecular Formula |
Sm |
Molecular Weight |
146.9149 g/mol |
IUPAC Name |
samarium-147 |
InChI |
InChI=1S/Sm/i1-3 |
InChI Key |
KZUNJOHGWZRPMI-OIOBTWANSA-N |
SMILES |
[Sm] |
Isomeric SMILES |
[147Sm] |
Canonical SMILES |
[Sm] |
Other CAS No. |
14392-33-7 |
Synonyms |
147Sm radioisotope Samarium-147 Sm-147 radioisotope |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Other Samarium Isotopes
Radioactive Samarium Isotopes
Samarium has three long-lived radioactive isotopes: ¹⁴⁷Sm, ¹⁴⁸Sm, and ¹⁴⁹Sm. Key differences are summarized below:
Table 1: Comparison of Radioactive Samarium Isotopes
- Decay Kinetics : ¹⁴⁷Sm has the shortest half-life among the three, yet it remains quasi-stable over geological timescales. Its sensitivity to cross-section data in nuclear burnup credit calculations is moderate, with a sensitivity coefficient of -0.13 after 5 years of cooling .
- Abundance : ¹⁴⁷Sm is the most abundant radioactive isotope (15%), compared to ¹⁴⁸Sm (11%) and ¹⁴⁹Sm (14%) .
Stable Samarium Isotopes
Stable isotopes include ¹⁴⁴Sm, ¹⁵⁰Sm, ¹⁵²Sm, and ¹⁵⁴Sm. ¹⁵²Sm is the most abundant (26.7%), while ¹⁴⁴Sm is the lightest (3.1% abundance) .
Comparison with Isotopes of Neodymium and Other Lanthanides
Parent-Daughter Relationship: ¹⁴⁷Sm → ¹⁴³Nd
The decay of ¹⁴⁷Sm to ¹⁴³Nd forms the basis of the Sm-Nd chronometer. This system is analogous to the uranium-lead (U-Pb) method but is less affected by metamorphic events, making it ideal for dating ancient rocks . In contrast, the extinct isotope ¹⁴⁶Sm (half-life 1.03 × 10⁸ years) was used to study early solar system events, such as the formation of the Allende meteorite .
Table 2: Key Isotopic Pairs in Geochronology
| Parent | Daughter | Half-Life (Years) | Application |
|---|---|---|---|
| ¹⁴⁷Sm | ¹⁴³Nd | 1.06 × 10¹¹ | Dating planetary differentiation |
| ¹⁴⁶Sm | ¹⁴²Nd | 1.03 × 10⁸ | Early solar system chronology |
| ²³⁸U | ²⁰⁶Pb | 4.47 × 10⁹ | Dating igneous rocks |
Neutron Capture and Nuclear Properties
¹⁴⁷Sm exhibits moderate neutron capture cross-sections, influencing its behavior in nuclear reactors. Unlike ¹⁴⁹Sm, which strongly absorbs neutrons (acting as a "neutron poison"), ¹⁴⁷Sm’s lower cross-section makes it less disruptive in fission product inventories .
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